Cas no 29482-55-1 (Xylospyrin)

• Product Name: Xylospyrin
• CAS No: 29482-55-1
• MF: C₃₃H₁₈O₉
• MW: 558.490629673004
• CID: 278536
• Update Time: 2024-03-01

Xylospyrin Chemical and Physical Properties

Names and Identifiers

• 5,6,11,12,17,18-Trinaphthylenehexone,1,7,16-trihydroxy-3,9,14-trimethyl-
• cyclo-Tri(7-methyljuglon)
• Xylospyrin
• CID 101944753
• 5,6,11,12,17,18-Trinaphthylenehexone, 1,7,16-trihydroxy-3,9,14-trimethyl-

• Inchi： 1S/C33H18O9/c1-10-4-13-19(16(34)7-10)31(40)25-22(28(13)37)23-26(32(41)20-14(29(23)38)5-11(2)8-17(20)35)27-24(25)30(39)15-6-12(3)9-18(36)21(15)33(27)42/h4-9,34-36H,1-3H3
• InChI Key： RAOLXJUWTDEYTF-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=C(C=2C(C2=C3C(C4C(=CC(C)=CC=4C(C3=C3C(C4C=C(C)C=C(C=4C(C3=C21)=O)O)=O)=O)O)=O)=O)O

Computed Properties

• Exact Mass: 558.095
• Monoisotopic Mass: 558.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 0
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163
• XLogP3: 0.405

Experimental Properties

• Density: 1.630±0.06 g/cm3(Predicted)
• Boiling Point: 917.2±65.0 °C(Predicted)
• pka: 6.13±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes